
ATRA-Biotin: A Comprehensive Technical Guide
for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ATRA-biotin

Cat. No.: B12411067 Get Quote

An in-depth exploration of the synthesis, function, and experimental application of biotinylated

all-trans retinoic acid (ATRA-biotin), a valuable molecular tool for cellular and tissue analysis.

Introduction
ATRA-biotin is a chemically modified version of all-trans retinoic acid (ATRA), a vital signaling

molecule derived from vitamin A.[1] In this conjugate, a biotin molecule is attached to the ATRA

structure, enabling researchers to track the localization and interactions of ATRA within cells

and tissues.[2][3] The biotin tag serves as a high-affinity handle for detection and purification

using streptavidin-based techniques, making ATRA-biotin an indispensable probe in cellular

biology, neuroscience, and drug development. This guide provides a detailed overview of

ATRA-biotin, its synthesis, biological functions, and key experimental protocols.

Core Concepts: Synthesis and Chemical Properties
ATRA-biotin is synthesized by conjugating biotin to the carboxylic acid group of all-trans

retinoic acid, typically through a linker molecule to ensure that the biological activity of ATRA is

retained. The resulting conjugate maintains the core structure of ATRA, allowing it to interact

with its native cellular partners.

Table 1: Chemical and Physical Properties of ATRA-Biotin
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Property Value

Molecular Formula C₃₆H₅₅N₃O₄S

Molecular Weight 625.90 g/mol

Appearance Powder

Storage Conditions -20°C (powder), -80°C (in DMSO)

Mechanism of Action and Signaling Pathway
ATRA-biotin functions as an analog of ATRA, a natural ligand for the retinoic acid receptors

(RARs), which are members of the nuclear receptor superfamily.[4][5] Upon entering a cell,

ATRA binds to RARs, which then form heterodimers with retinoid X receptors (RXRs). This

RAR/RXR heterodimer subsequently binds to specific DNA sequences known as retinoic acid

response elements (RAREs) in the promoter regions of target genes, thereby modulating their

transcription.[4][5] This signaling cascade plays a critical role in various biological processes,

including cell differentiation, proliferation, and apoptosis. The biotin moiety of ATRA-biotin
allows for the visualization and study of these intricate processes.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scilit.com [scilit.com]

2. medchemexpress.com [medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]

4. Retinoic acid receptor - Wikipedia [en.wikipedia.org]

5. Retinoic acid receptor - Proteopedia, life in 3D [proteopedia.org]

To cite this document: BenchChem. [ATRA-Biotin: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12411067#what-is-atra-biotin-and-its-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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